4-oxo-N-(1,3-thiazol-2-yl)-7,8-dihydro-4H,6H-cyclopenta[4,5][1,3]thiazolo[3,2-a]pyrimidine-3-carboxamide

• Molecular Formula: C13H10N4O2S2
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 12-oxo-N-(1,3-thiazol-2-yl)-7-thia-1,9-diazatricyclo[6.4.0.02,6]dodeca-2(6),8,10-triene-11-carboxamide
• InChI: InChI=1S/C13H10N4O2S2/c18-10(16-12-14-4-5-20-12)7-6-15-13-17(11(7)19)8-2-1-3-9(8)21-13/h4-6H,1-3H2,(H,14,16,18)
• InChI Key: MROSUPAQVUSALA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=NC=C(C(=O)N23)C(=O)NC4=NC=CS4

Description

4-oxo-N-(1,3-thiazol-2-yl)-7,8-dihydro-4H,6H-cyclopenta[4,5][1,3]thiazolo[3,2-a]pyrimidine-3-carboxamide: is a complex heterocyclic compound with a fused thiazole and pyrimidine core.

• Thiazole motifs are found in various natural products, including vitamin B1 (thiamine) and penicillin. These derivatives exhibit diverse medicinal and biological properties, such as antibacterial, antifungal, anti-inflammatory, and antiviral activities .
• The compound’s structure consists of a thiazole ring fused with a cyclopenta[4,5][1,3]thiazolo[3,2-a]pyrimidine moiety, incorporating a carboxamide group.

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Mechanism of Action

• The precise mechanism by which this compound exerts its effects remains an active area of research. It likely involves interactions with specific molecular targets and signaling pathways.

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